Cas no 1235311-82-6 (3-cyclopropyl-1-(2-methylphenyl)-3-(thiophen-3-yl)methylurea)

• Product Name: 3-cyclopropyl-1-(2-methylphenyl)-3-(thiophen-3-yl)methylurea
• CAS No: 1235311-82-6
• Molecular Formula: C₁₆H₁₈N₂OS
• Molecular Weight: 286.391922473907
• CID: 6397404
• PubChem ID: 49716340

3-cyclopropyl-1-(2-methylphenyl)-3-(thiophen-3-yl)methylurea Properties

Names and Identifiers

• 3-cyclopropyl-1-(2-methylphenyl)-3-(thiophen-3-yl)methylurea
• 1-cyclopropyl-3-(2-methylphenyl)-1-(thiophen-3-ylmethyl)urea
• 3-cyclopropyl-1-(2-methylphenyl)-3-[(thiophen-3-yl)methyl]urea
• 1235311-82-6
• VU0524197-1
• F5854-4304
• 1-cyclopropyl-1-(thiophen-3-ylmethyl)-3-(o-tolyl)urea
• AKOS024522792

• InChIKey： XDMCWPAMHIJIRO-UHFFFAOYSA-N
• Inchi： 1S/C16H18N2OS/c1-12-4-2-3-5-15(12)17-16(19)18(14-6-7-14)10-13-8-9-20-11-13/h2-5,8-9,11,14H,6-7,10H2,1H3,(H,17,19)
• SMILES： N(C1CC1)(CC1C=CSC=1)C(NC1=CC=CC=C1C)=O

Computed Properties

• Exact Mass: 286.11398438g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 286.11398438g/mol
• Heavy Atom Count: 20
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 60.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas